Cas no 54567-12-3 (3-Amino-6-chloro-4-(2-chlorophenyl)-3,4-hydroxy-2-methylquinazoline)

• Product name: 3-Amino-6-chloro-4-(2-chlorophenyl)-3,4-hydroxy-2-methylquinazoline
• CAS No: 54567-12-3
• MF: C₁₅H₁₃Cl₂N₃O
• MW: 322.189221143723
• CID: 1589677
• PubChem ID: 12611943

3-Amino-6-chloro-4-(2-chlorophenyl)-3,4-hydroxy-2-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-4-(2-chlorophenyl)-2-methyl-3,4-dihydroquinazolin-4-ol
• 4-quinazolinol, 3-amino-6-chloro-4-(2-chlorophenyl)-3,4-dihydro-2-methyl-
• 3-Amino-6-chloro-4-(2-chlorophenyl)-3,4-hydroxy-2-methylquinazoline
• 54567-12-3
• 3-amino-6-chloro-4-(2-chlorophenyl)-2-methyl-3,4-dihydro-4-quinazolinol
• DTXSID501151073
• 3-Amino-6-chloro-4-(2-chlorophenyl)-3,4-dihydro-2-methyl-4-quinazolinol

• Inchi： InChI=1S/C15H13Cl2N3O/c1-9-19-14-7-6-10(16)8-12(14)15(21,20(9)18)11-4-2-3-5-13(11)17/h2-8,21H,18H2,1H3
• InChI Key： BLYWAXNJULTJLN-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=C(C=C2)Cl)C(N1N)(C3=CC=CC=C3Cl)O

Computed Properties

• Exact Mass: 321.04379
• Monoisotopic Mass: 321.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 2.4

Experimental Properties

• Density: 1.456
• Boiling Point: 526.298°C at 760 mmHg
• Flash Point: 272.096°C
• Refractive Index: 1.677
• PSA: 61.85